Cas no 941233-91-6 (6-Methoxy-2,2,4-trimethyl-1,2-dihydroquinoline-8-carboxylic acid)

• Product Name: 6-Methoxy-2,2,4-trimethyl-1,2-dihydroquinoline-8-carboxylic acid
• CAS No: 941233-91-6
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 6782160
• PubChem ID: 16641388
• Update Time: 2025-06-08

6-Methoxy-2,2,4-trimethyl-1,2-dihydroquinoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• starbld0038299
• 6-methoxy-2,2,4-trimethyl-1,2-dihydro-8-quinolinecarboxylic acid
• 6-methoxy-2,2,4-trimethyl-1,2-dihydroquinoline-8-carboxylic acid
• CS-0330133
• MCULE-1874822399
• STK300334
• AKOS002280237
• BBL012928
• 941233-91-6
• VS-03597
• 6-methoxy-2,2,4-trimethyl-1H-quinoline-8-carboxylic acid
• 6-Methoxy-2,2,4-trimethyl-1,2-dihydroquinoline-8-carboxylic acid

• Inchi： 1S/C14H17NO3/c1-8-7-14(2,3)15-12-10(8)5-9(18-4)6-11(12)13(16)17/h5-7,15H,1-4H3,(H,16,17)
• InChI Key： JCBZTSFQJBORQK-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)O)C2=C(C=1)C(C)=CC(C)(C)N2

Computed Properties

• Exact Mass: 247.12084340g/mol
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6Ų

Additional information on 6-Methoxy-2,2,4-trimethyl-1,2-dihydroquinoline-8-carboxylic acid

Professional Introduction to 6-Methoxy-2,2,4-trimethyl-1,2-dihydroquinoline-8-carboxylic acid (CAS No. 941233-91-6)

6-Methoxy-2,2,4-trimethyl-1,2-dihydroquinoline-8-carboxylic acid, identified by the CAS number 941233-91-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline derivatives class, which is renowned for its broad spectrum of biological activities and therapeutic potential. The presence of multiple functional groups, including a methoxy group and a carboxylic acid moiety, alongside the trimethyl substitution pattern on the quinoline core, contributes to its unique chemical properties and makes it a subject of intense study.

The 6-methoxy-2,2,4-trimethyl-1,2-dihydroquinoline-8-carboxylic acid molecule exhibits a rigid aromatic system that is further stabilized by the tetramethyl substitution on the nitrogen-containing heterocycle. This structural feature enhances its stability and bioavailability, making it an attractive candidate for further derivatization and exploration in drug discovery programs. The carboxylic acid functionality at the 8-position provides a site for further chemical modifications, enabling the synthesis of analogs with tailored pharmacological profiles.

In recent years, quinoline derivatives have been extensively investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The 6-methoxy-2,2,4-trimethyl-1,2-dihydroquinoline-8-carboxylic acid derivative has shown promise in preclinical studies as a potential lead compound for developing novel therapeutic agents. Its ability to interact with biological targets such as enzymes and receptors has been explored through computational modeling and experimental validation.

One of the most compelling aspects of this compound is its potential application in modulating intracellular signaling pathways associated with diseases like cancer and neurodegeneration. The methoxy group at the 6-position plays a crucial role in influencing the electronic properties of the molecule, thereby affecting its binding affinity to biological targets. Additionally, the trimethyl groups at positions 2 and 4 contribute to steric hindrance, which can be exploited to optimize drug-like properties such as solubility and metabolic stability.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 6-methoxy-2,2,4-trimethyl-1,2-dihydroquinoline-8-carboxylic acid through multi-step synthetic routes that incorporate modern methodologies such as transition metal-catalyzed reactions and asymmetric synthesis. These techniques have not only improved yield but also allowed for greater control over stereochemistry, which is critical for achieving desired biological activity.

The pharmacological evaluation of 6-methoxy-2,2,4-trimethyl-1,2-dihydroquinoline-8-carboxylic acid has revealed interesting interactions with enzymes involved in disease pathways. For instance, studies suggest that this compound may inhibit specific kinases that are overexpressed in cancer cells, leading to apoptosis or growth arrest. Furthermore, its anti-inflammatory effects have been attributed to its ability to modulate cytokine production and reduce oxidative stress in inflammatory conditions.

The structural diversity inherent in quinoline derivatives like 6-methoxy-2,2,4-trimethyl-1,2-dihydroquinoline-8-carboxylic acid makes them valuable scaffolds for drug discovery. By leveraging structure-based drug design principles and high-throughput screening technologies, researchers have identified novel analogs with enhanced potency and selectivity. The carboxylic acid group serves as a versatile handle for further derivatization into esters or amides, which can improve pharmacokinetic profiles.

In conclusion,6-Methoxy-2,2,4-trimethyl-1，2-dihydroquinoline -8-carboxylic acid (CAS No. 941233 -91 -6) represents a promising candidate for further exploration in medicinal chemistry。 Its unique structural features， coupled with its demonstrated biological activity， make it an attractive scaffold for developing new therapeutic agents。 As research continues， this compound is likely to play an increasingly important role in addressing unmet medical needs across multiple disease areas。